Cas no 900571-24-6 ((2-bromo-4-chlorophenyl)methyl(methyl)amine)

• Product Name: (2-bromo-4-chlorophenyl)methyl(methyl)amine
• CAS No: 900571-24-6
• MF: C₈H₉BrClN
• MW: 234.520760297775
• MDL: MFCD24119270
• CID: 5226624
• PubChem ID: 59682880
• Update Time: 2026-03-07

(2-bromo-4-chlorophenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2-Bromo-4-chlorophenyl)methyl](methyl)amine
• Benzenemethanamine, 2-bromo-4-chloro-N-methyl-
• (2-bromo-4-chlorophenyl)methyl(methyl)amine

• MDL： MFCD24119270
• Inchi： 1S/C8H9BrClN/c1-11-5-6-2-3-7(10)4-8(6)9/h2-4,11H,5H2,1H3
• InChI Key： JBVUBUUOLJPJTJ-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(Cl)C=C1Br

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 262.4±25.0 °C at 760 mmHg
• Flash Point: 112.5±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2-bromo-4-chlorophenyl)methyl(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-bromo-4-chlorophenyl)methyl(methyl)amine

Introduction to (2-bromo-4-chlorophenyl)methyl(methyl)amine and Its Significance in Modern Chemical Research

The compound with the CAS number 900571-24-6 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The product name, (2-bromo-4-chlorophenyl)methyl(methyl)amine, provides a detailed insight into its structural composition, which includes a brominated and chlorinated aromatic ring connected to a methylamine moiety. This unique structural arrangement imparts distinct chemical properties that make it a valuable candidate for various applications, particularly in the development of novel bioactive molecules.

In recent years, the exploration of halogenated aromatic compounds has seen remarkable advancements, largely due to their diverse biological activities. The presence of bromine and chlorine atoms in the aromatic ring of (2-bromo-4-chlorophenyl)methyl(methyl)amine enhances its reactivity and binding affinity towards biological targets. This has opened up new avenues for its use in drug discovery and medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to design and synthesize derivatives with enhanced pharmacological properties. For instance, studies have shown that modifications at the aromatic ring can significantly alter the compound's interaction with enzymes and receptors, leading to improved therapeutic outcomes.

The role of (2-bromo-4-chlorophenyl)methyl(methyl)amine in medicinal chemistry has been further highlighted by its application in the development of small-molecule inhibitors. These inhibitors are crucial for targeting various diseases, including cancer and infectious disorders. The halogenated aromatic core provides a scaffold that can be easily modified to achieve high selectivity and potency against specific biological pathways.

Recent research has also explored the synthetic methodologies for obtaining (2-bromo-4-chlorophenyl)methyl(methyl)amine in high yields and purity. Advances in catalytic processes have enabled more efficient synthesis routes, reducing the environmental impact and cost associated with its production. This has been instrumental in making it more accessible for academic and industrial research purposes.

The compound's potential extends beyond pharmaceutical applications. It has been investigated for its role in materials science, particularly in the development of advanced polymers and coatings. The halogen atoms contribute to enhanced thermal stability and flame retardancy, making it a valuable component in high-performance materials.

In conclusion, the significance of (2-bromo-4-chlorophenyl)methyl(methyl)amine lies in its versatile applications across multiple domains of chemical research. Its unique structural features, coupled with recent advancements in synthetic chemistry, have positioned it as a key molecule for future discoveries. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in shaping the future of chemical biology and pharmaceutical innovation.